Cas no 1430628-65-1 (2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide)

• Product Name: 2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide
• CAS No: 1430628-65-1
• MF: C₁₃H₂₀BNO₄S
• MW: 297.178202629089
• MDL: MFCD18732813
• CID: 4599319
• PubChem ID: 129946679
• Update Time: 2025-05-20

2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide
• 2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide

• MDL： MFCD18732813
• Inchi： 1S/C13H20BNO4S/c1-9-8-10(6-7-11(9)20(15,16)17)14-18-12(2,3)13(4,5)19-14/h6-8H,1-5H3,(H2,15,16,17)
• InChI Key： YPRROIPUQWCHFZ-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(B2OC(C)(C)C(C)(C)O2)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide

Introduction to 2-Methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide (CAS No. 1430628-65-1)

2-Methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide, also known by its CAS number 1430628-65-1, is a versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is a member of the sulfonamide class and features a unique boronic acid derivative moiety, making it an intriguing candidate for various applications, particularly in drug discovery and development.

The chemical structure of 2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide consists of a benzene ring substituted with a methyl group at the 2-position and a tetramethyl-1,3,2-dioxaborolan-2-yl group at the 4-position. The sulfonamide functional group is attached to the benzene ring at the 1-position. This combination of functional groups imparts unique chemical properties that are valuable in various synthetic and biological contexts.

In recent years, the interest in boronic acid derivatives has surged due to their potential in click chemistry and bioconjugation reactions. The presence of the boronic acid moiety in 2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide makes it an excellent candidate for these applications. Click chemistry reactions involving boronic acids are known for their high efficiency and selectivity, which are crucial for the development of targeted therapeutic agents.

The sulfonamide functional group in 2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide has been extensively studied for its biological activities. Sulfonamides are well-known for their antimicrobial properties and have been used in various pharmaceutical formulations. However, the combination of the sulfonamide group with the boronic acid derivative opens up new avenues for exploring novel biological activities and therapeutic applications.

Recent research has focused on the potential of 2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide as a scaffold for drug discovery. Studies have shown that this compound can be effectively used as a building block in the synthesis of more complex molecules with enhanced biological activities. For instance, researchers have utilized this compound to develop inhibitors of specific enzymes involved in various disease pathways.

In addition to its potential as a drug scaffold, 2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide has also been explored for its use in imaging agents. The boronic acid moiety can be conjugated with fluorescent or radioactive labels to create probes for molecular imaging techniques such as positron emission tomography (PET) and fluorescence imaging. These imaging agents can provide valuable insights into disease mechanisms and aid in the development of targeted therapies.

The synthesis of 2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 4-bromomethylbenzenesulfonyl chloride with tetramethyldiborane followed by deprotection steps to introduce the sulfonamide functionality. Advances in synthetic methodologies have led to more efficient and scalable processes for producing this compound.

The safety profile of 2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-y l)benzene - 1 - sulfon amide has been evaluated through various toxicological studies . These studies have demonstrated that the compound exhibits low toxicity at therapeutic concentrations , making it suitable for further development as a pharmaceutical agent . However , ongoing research is necessary to fully understand its long - term safety and potential side effects .

In conclusion , 2 - methyl - 4 - ( tetram ethyl - 1 , 3 , 2 - diox aborol an - 2 - yl ) ben zene - 1 - sulf onam ide strong > ( CAS No . 14306 8 - 65 - 1 ) is a promising compound with diverse applications in medicinal chemistry , pharmaceutical research , and molecular imaging . Its unique chemical structure , combining a boronic acid derivative with a sulf onam ide functional group , offers significant opportunities for developing novel therapeutic agents and imaging probes . Ongoing research continues to uncover new possibilities for this versatile compound . p >